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Compound of Interest

Compound Name: Kalibor

Cat. No.: B116482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of the core
components found in Kalibor, a liquid fertilizer formulated with calcium nitrate and a boron
source, presumed to be boric acid for the purpose of this guide. This document is intended for
researchers, scientists, and professionals in various fields, including agricultural science and
chemical development, who require detailed solubility data and experimental methodologies.

Core Components and Their Significance

Kalibor is identified as a liquid fertilizer containing calcium and boron, with its formulation
based on calcium nitrate. Therefore, this guide will focus on the solubility properties of its two
primary active components:

o Calcium Nitrate (Ca(NOs)z2): A crucial source of both calcium and nitrogen, essential for plant
growth. Its high solubility is a key factor in its efficacy as a fertilizer.

e Boric Acid (H3BOs): The most common source of boron in agricultural applications, vital for
various plant metabolic processes.

Quantitative Solubility Data

The following tables summarize the quantitative solubility of Calcium Nitrate and Boric Acid in
various solvents at different temperatures.
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Table 1: Solubility of Calcium Nitrate (Ca(NOs)2) in Various Solvents

Solvent Temperature (°C) Solubility
Water (Anhydrous) 20 1212 g/L[1][2][3]
40 2710 g/L[2][3]

Water (Tetrahydrate) 0 1050 g/L[2]

20 1290 g/L[1][2]

100 3630 g/L[2][3]

Ethanol 20 51.4 g/100g [2]
40 62.9 g/100g [1][2]

Methanol 10 134 g/100g [2][3]
40 144 g/100g [2]

60 158 g/100g [2]

Acetone (Anhydrous) 25 33.08 g/100g [2]
Ammonia Soluble[1][2]

Concentrated Nitric Acid

Almost Insoluble[1]

Table 2: Solubility of Boric Acid (H3BOs) in Various Solvents
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Solvent Temperature (°C) Solubility

Water 0 2.52 g/100 mL[4][5]

20 4.72 g/100 mL[4][5]

25 5.7 g/100 mL[4][5][6]

80 19.10 g/100 mL[4][5]

100 27.53 g/100 mL[4][5]

Ethanol (95%) 25 11.20% by weight[7]
Methanol 25 20.20% by weight[7]
Pyridine - Moderately Soluble[4]
Acetone - Very Slightly Soluble[4]

Experimental Protocols for Solubility Determination

The following provides a generalized methodology for determining the solubility of inorganic
salts like calcium nitrate and boric acid. This protocol is based on the principle of creating a
saturated solution at a specific temperature and then determining the concentration of the
solute.

Objective: To determine the solubility of a given salt in a specific solvent as a function of
temperature.

Materials:

e The salt to be tested (e.g., Calcium Nitrate or Boric Acid)

e The chosen solvent (e.g., deionized water, ethanol)

e Heating and stirring apparatus (e.g., hot plate with magnetic stirrer)

o Temperature measurement device (e.g., calibrated thermometer or thermocouple)

« Filtration apparatus (e.qg., filter paper, funnel)
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e Analytical balance

e Drying oven

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of the salt to a known volume of the solvent in a beaker or flask.

o Heat the mixture to the desired temperature while continuously stirring to ensure thorough
mixing and facilitate dissolution.

o Maintain the temperature and continue stirring for a sufficient period to ensure the solution
reaches equilibrium (saturation). The presence of undissolved solid material at the bottom
of the container indicates a saturated solution.

o Sample Collection and Filtration:

o Once equilibrium is reached, cease stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pre-heated pipette to prevent premature crystallization.

o Immediately filter the collected sample to remove any remaining solid particles.

o Determination of Solute Concentration:

o Accurately weigh an empty, dry evaporating dish.

o Transfer the filtered, saturated solution to the evaporating dish and record the exact
volume.

o Carefully evaporate the solvent by placing the dish in a drying oven at a temperature that
will not decompose the salt.

o Once all the solvent has evaporated, cool the evaporating dish in a desiccator to prevent
moisture absorption and then weigh it.
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o The mass of the dissolved salt is the difference between the final mass of the dish with the
residue and the initial mass of the empty dish.

» Calculation of Solubility:

o Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of
dissolved salt (g) / Volume of solvent (mL)) x 100

o Repeatability:
o Repeat the experiment at different temperatures to construct a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
solubility.
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Experimental Workflow for Solubility Determination

1. Preparation of Saturated Solution
- Add excess salt to solvent
- Heat to target temperature
- Stir to reach equilibrium

l

2. Sample Collection
- Cease stirring, allow to settle
- Withdraw supernatant with heated pipette

l

3. Filtration
- Filter the collected sample
to remove undissolved solids

l

4. Solvent Evaporation
- Weigh empty evaporating dish
- Add filtered solution
- Evaporate solvent in oven

l

5. Mass Determination
- Cool dish in desiccator
- Weigh dish with salt residue

l

6. Solubility Calculation
- Calculate mass of dissolved salt
- Determine solubility in g/100 mL

Click to download full resolution via product page

Caption: Workflow for determining salt solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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